(3aR,6aS)-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis

• IUPAC Name: (3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-thieno[3,4-c]pyrrole 2,2-dioxide;hydrochloride
• InChI: InChI=1S/C6H11NO2S.ClH/c8-10(9)3-5-1-7-2-6(5)4-10;/h5-7H,1-4H2;1H/t5-,6+
• InChI Key: ITHJAEGBLFCBKY-KNCHESJLSA-N
• Canonical SMILES: C1C2CS(=O)(=O)CC2CN1.Cl
• Isomeric SMILES: C1[C@@H]2CS(=O)(=O)C[C@@H]2CN1.Cl
• Molecular Formula: C6H12ClNO2S
• Molecular Weight: 197.68 g/mol
• CAS RN: 2137033-01-1

Description

“(3aR,6aS)-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis” is a unique chemical compound. It is provided to early discovery researchers as part of a collection of unique chemicals. The empirical formula for this compound is C13H19ClN2 and it has a molecular weight of 238.76.

Molecular Structure Analysis

The SMILES string for this compound is CC1=CC=C (C=C1)N2C [C@]3 ( [H])CNC [C@]3 ( [H])C2.Cl. This notation provides a way to represent the structure of the compound in a text format. The InChI key for this compound is BHDZSFWAUPVBNG-IWKKHLOMSA-N, which is a unique identifier that can be used to search for more information about the compound.

Physical And Chemical Properties Analysis

This compound is a solid. More specific physical and chemical properties such as melting point, boiling point, and solubility would depend on the specific conditions and may not be readily available for all compounds.

Scientific Research Applications

Photovoltaic and Electronic Applications

• Solar Cell Efficiency : A copolymer based on thieno[3,4-c]pyrrole-4,6-dione demonstrated a power conversion efficiency of 5.5% in photovoltaic devices (Zou et al., 2010).
• Near-Infrared Conjugated Polymer : A thieno-isoindigo derivative-based polymer showed potential in ambipolar field-effect transistors and photothermal conversion, with a broad absorption spectrum in the near-infrared region (Zhang et al., 2017).
• Thin-Film Transistors : Polymers based on thieno[3,4-c]pyrrole-4,6-dione and pyromellitic diimide were synthesized for high-performance thin-film transistors, showing potential as electron acceptors in solar cells (Nassar et al., 2022).
• Phosphorescent Organic Light Emitting Diodes (PhOLEDs) : The electron-accepting properties of thieno[3,4-c]pyrrole-4,6-dione were utilized in donor–acceptor based host materials for PhOLEDs, achieving high efficiency (Kautny et al., 2017).
• Electropolymerization : Thieno[3,4-c]pyrrole-4,6-dione based monomers were used in electropolymerization studies for donor-acceptor-donor type monomers, showing changes in optical and redox properties (Çakal et al., 2020).

Molecular Engineering and Synthesis

• Molecular Scaffolding : Hexahydro-2H-thieno[2,3-c]pyrrole was proposed as a polar scaffold for constructing compound libraries in drug discovery, demonstrating its potential in generating 3D-shaped molecules (Yarmolchuk et al., 2011).
• Chemiluminescent Compounds : Compounds containing 2,5-di(thien-2-yl)pyrrole and pyridazine units were synthesized, exhibiting chemiluminescent properties useful in detecting hydrogen peroxide and catalytic agents (Algi et al., 2017).

Safety and Hazards

The compound is classified under GHS07 for safety purposes. The hazard statements for this compound include H302, H315, H319, H335. These codes correspond to specific hazards associated with the compound, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). It’s important to handle this compound with appropriate safety measures.